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Tetramethylammonium ion
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Cat. No.: B12058152 Get Quote

Application Note: This document provides a detailed experimental protocol for the growth of

single crystals of tetramethylammonium hydroxide pentahydrate. The tetramethylammonium

(TMA) cation is a common phase-transfer catalyst and a structure-directing agent in the

synthesis of zeolites and other crystalline materials. High-quality single crystals of its hydrated

form are essential for detailed structural analysis by techniques such as X-ray diffraction, which

provides insights into its interactions with water molecules and its role in various chemical

processes. The following protocol is designed for researchers in materials science, chemistry,

and drug development to produce crystals suitable for crystallographic analysis. While the

focus is on the well-documented pentahydrate, the principles may be adapted for the

crystallization of other hydrate forms.

Quantitative Data Summary
The physical and chemical properties of tetramethylammonium hydroxide (TMAH) and its

common hydrate are summarized in the tables below for easy reference.

Table 1: Properties of Tetramethylammonium Hydroxide and its Pentahydrate
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Property
Tetramethylammonium
Hydroxide (TMAH)

Tetramethylammonium
Hydroxide Pentahydrate

Chemical Formula C4H13NO C4H23NO6

Molar Mass 91.15 g/mol 181.23 g/mol

Appearance
Colorless to yellowish liquid (in

solution)

Colorless, deliquescent

needles or white crystals

Melting Point N/A (decomposes) 67 °C (153 °F; 340 K)[1]

Boiling Point
Decomposes at 130-140 °C[2]

[3]
Decomposes

CAS Number 75-59-2 10424-65-4[1][3]

Table 2: Solubility and Solution Properties of Tetramethylammonium Hydroxide

Property Value Conditions

Solubility in Water High[1] -

pH of 10 wt. % solution ~13 20 °C

pH of 25 wt. % solution >13 20 °C[4]

Density of 10 wt. % solution 1.006 g/mL 25 °C

Density of 25 wt. % solution 1.016 g/mL 25 °C[4]

Experimental Workflow Diagram
The following diagram illustrates the general workflow for the crystallization of

tetramethylammonium hydroxide pentahydrate from an aqueous solution.
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Caption: Workflow for the crystallization of tetramethylammonium hydroxide pentahydrate.
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Experimental Protocol: Growth of
Tetramethylammonium Hydroxide Pentahydrate
Crystals
This protocol details the steps for growing single crystals of tetramethylammonium hydroxide

pentahydrate suitable for X-ray diffraction analysis.

Materials:

Tetramethylammonium hydroxide solution (25 wt. % in water)

Deionized water

Small beakers or vials

Syringe filters (0.22 µm)

Crystallization dishes or vials

Parafilm

Microscope for crystal inspection

Procedure:

Preparation of a Saturated Solution:

Start with a commercially available tetramethylammonium hydroxide solution (e.g., 25 wt.

% in water).

In a clean glass vial, gently heat the solution to approximately 40°C to ensure all solute is

dissolved.

Allow the solution to cool slowly to room temperature. To create a saturated or slightly

supersaturated solution, you can allow for very slow evaporation of a small amount of the

solvent (water) by leaving the container partially covered in a controlled environment.
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Filtration:

To remove any particulate impurities that could act as unwanted nucleation sites, filter the

prepared TMAH solution through a 0.22 µm syringe filter into a clean crystallization vessel.

Crystallization by Slow Evaporation:

Place the filtered solution in a clean beaker or vial.

Cover the opening of the container with parafilm.

Puncture a few small holes in the parafilm with a needle. This will allow for slow

evaporation of the water, which will gradually increase the concentration of the TMAH and

lead to the formation of crystals.

Place the vessel in a vibration-free location at a constant temperature.

Crystallization by Slow Cooling:

As an alternative to slow evaporation, prepare a saturated solution at a slightly elevated

temperature (e.g., 30-35°C).

Place the covered crystallization vessel in an insulated container (e.g., a dewar flask or a

styrofoam box) to slow down the rate of cooling to room temperature. A programmable

thermostat can also be used for precise control of the cooling rate.

Monitoring Crystal Growth:

Monitor the vessel periodically for the formation of small crystals. This may take several

days to weeks, depending on the conditions.

Once small seed crystals have formed, you can select a well-formed single crystal and

transfer it to a fresh, slightly less saturated solution to allow it to grow larger without the

formation of new crystals.

Harvesting and Handling Crystals:
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Tetramethylammonium hydroxide pentahydrate crystals are deliquescent, meaning they

readily absorb moisture from the air.[5] Therefore, they should be handled in a dry

environment or quickly transferred to a protective medium.

Carefully remove the desired crystal from the mother liquor using a spatula or forceps.

Quickly wick away excess solution with a filter paper.

For X-ray diffraction, the crystal can be coated in a cryoprotectant oil (e.g., Paratone-N) to

prevent dehydration.

Note on Hydrate Forms: The most commonly isolated and structurally characterized crystalline

form of tetramethylammonium hydroxide hydrate is the pentahydrate. While the existence of

other hydrates, such as a trihydrate, has been noted, a stable hexahydrate is not prominently

reported in the chemical literature. The protocol provided is optimized for the pentahydrate.

Researchers seeking to crystallize other hydrate forms may need to explore different

temperature and concentration regimes. The characterization of any resulting crystals by

techniques such as X-ray diffraction and thermogravimetric analysis is crucial to determine the

exact hydrate form.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Tetramethylammonium hydroxide - Wikipedia [en.wikipedia.org]

2. China 99% TMAH crystal powder Tetramethylammonium hydroxide pentahydrate cas
10424-65-4 factory and suppliers | Theorem [theoremchem.com]

3. ar.tnjchem.com [ar.tnjchem.com]

4. 四甲基氢氧化铵溶液，25wt.％水溶液 (CH3)4N(OH) [sigmaaldrich.com]

5. Tetramethylammonium hydroxide | C4H12N.HO | CID 60966 - PubChem
[pubchem.ncbi.nlm.nih.gov]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Tetramethylammonium-hydroxide
https://www.benchchem.com/product/b12058152?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Tetramethylammonium_hydroxide
https://www.theoremchem.com/99-tmah-crystal-powder-tetramethylammonium-hydroxide-cas-10424-65-4-product/
https://www.theoremchem.com/99-tmah-crystal-powder-tetramethylammonium-hydroxide-cas-10424-65-4-product/
https://ar.tnjchem.com/tetramethylammonium-hydroxide-tmah-crystals-cas-10424-65-4_p8895.html
https://www.sigmaaldrich.com/HK/zh/product/sial/331635
https://pubchem.ncbi.nlm.nih.gov/compound/Tetramethylammonium-hydroxide
https://pubchem.ncbi.nlm.nih.gov/compound/Tetramethylammonium-hydroxide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12058152?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Growing High-Quality Crystals of
Tetramethylammonium Ion Hydrates: An Experimental Protocol]. BenchChem, [2025].
[Online PDF]. Available at: [https://www.benchchem.com/product/b12058152#experimental-
protocol-for-growing-crystals-with-tetramethylammonium-ion-hexahydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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